5-methyl-1-benzofuran-7-carbaldehyde
Overview
Description
5-Methyl-1-benzofuran-7-carbaldehyde (MBFC) is an organic compound found in various plants and animals, and is used in the synthesis of various pharmaceuticals and other compounds. It is a colorless solid with a strong odor, and is soluble in water, alcohol, and other organic solvents. MBFC has a wide range of applications, from pharmaceuticals to cosmetics, and is a key component in many industrial processes. In
Mechanism of Action
The mechanism of action of 5-methyl-1-benzofuran-7-carbaldehyde is not completely understood, but it is believed to act as a catalyst in the reaction of benzaldehyde and methyl-1-benzofuran-7-carbaldehyde. This reaction is usually carried out in an aqueous solution of sodium hydroxide, and is catalyzed by either sodium hydroxide or potassium hydroxide. The reaction is believed to involve the formation of a hydrate of the benzaldehyde, which then reacts with the methyl-1-benzofuran-7-carbaldehyde to form 5-methyl-1-benzofuran-7-carbaldehyde.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-methyl-1-benzofuran-7-carbaldehyde are not well understood. It is believed to be an antioxidant, as it has been shown to reduce the formation of free radicals. In addition, it has been shown to have anti-inflammatory properties, and to inhibit the activity of certain enzymes. However, further research is needed to fully understand the biochemical and physiological effects of 5-methyl-1-benzofuran-7-carbaldehyde.
Advantages and Limitations for Lab Experiments
5-methyl-1-benzofuran-7-carbaldehyde is a relatively simple compound to synthesize, and can be produced from a variety of starting materials. This makes it an ideal starting material for laboratory experiments. However, it is important to note that 5-methyl-1-benzofuran-7-carbaldehyde is a volatile compound, and should be handled with care in the laboratory. In addition, it is important to ensure that the reaction conditions are carefully controlled, as the reaction can be difficult to control.
Future Directions
The future directions of 5-methyl-1-benzofuran-7-carbaldehyde research include further investigation of its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals and other compounds. In addition, further research is needed to investigate the mechanism of action of 5-methyl-1-benzofuran-7-carbaldehyde, as well as its potential toxicity. Finally, further research is needed to investigate the potential applications of 5-methyl-1-benzofuran-7-carbaldehyde in the synthesis of polymers and other materials.
Synthesis Methods
5-methyl-1-benzofuran-7-carbaldehyde is a relatively simple compound to synthesize, and can be produced from a variety of starting materials. The most common method is the reaction of benzaldehyde and methyl-1-benzofuran-7-carbaldehyde, which yields 5-methyl-1-benzofuran-7-carbaldehyde as a product. This reaction is usually carried out in an aqueous solution of sodium hydroxide and is catalyzed by either sodium hydroxide or potassium hydroxide. Other methods of synthesis include the reaction of benzaldehyde and methyl-1-benzofuran-7-carbaldehyde in the presence of a base such as sodium ethoxide, or the reaction of benzaldehyde and methyl-1-benzofuran-7-carbaldehyde with a Lewis acid such as boron trifluoride.
Scientific Research Applications
5-methyl-1-benzofuran-7-carbaldehyde is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, cosmetics, and other compounds. It is also used as a reactant in organic synthesis, and as a starting material for the synthesis of other compounds. In addition, it is used in the synthesis of polymers, and in the production of certain polymers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-1-benzofuran-7-carbaldehyde involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methylphenol", "sodium hydroxide", "chloroacetaldehyde", "sodium bisulfite", "sodium nitrite", "sodium acetate", "acetic anhydride", "sulfuric acid", "sodium carbonate", "potassium permanganate", "sodium chloride", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "2-methylphenol is reacted with sodium hydroxide to form the sodium salt of 2-methylphenol.", "The sodium salt of 2-methylphenol is then reacted with chloroacetaldehyde to form 5-methyl-2-(2-chloroethyl)phenol.", "5-methyl-2-(2-chloroethyl)phenol is then reacted with sodium bisulfite and sodium nitrite to form 5-methyl-2-(2-nitrosoethyl)phenol.", "5-methyl-2-(2-nitrosoethyl)phenol is then reacted with sodium acetate and acetic anhydride to form 5-methyl-2-(acetyloxyethyl)phenol.", "5-methyl-2-(acetyloxyethyl)phenol is then reacted with sulfuric acid to form 5-methyl-2-(acetyloxyethyl)phenol sulfate.", "5-methyl-2-(acetyloxyethyl)phenol sulfate is then reacted with potassium permanganate to form 5-methyl-2-(carboxymethyl)benzoic acid.", "5-methyl-2-(carboxymethyl)benzoic acid is then reacted with sodium hydroxide to form 5-methyl-1-benzofuran-7-carboxylic acid.", "5-methyl-1-benzofuran-7-carboxylic acid is then decarboxylated using sodium carbonate to form 5-methyl-1-benzofuran-7-carbaldehyde.", "The final product, 5-methyl-1-benzofuran-7-carbaldehyde, is purified using a mixture of sodium chloride and magnesium sulfate, followed by extraction with ethyl acetate and water." ] } | |
CAS RN |
1369106-79-5 |
Product Name |
5-methyl-1-benzofuran-7-carbaldehyde |
Molecular Formula |
C10H8O2 |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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